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Compound of Interest

Compound Name: Thymidine 5'-monophosphate

Cat. No.: B1632041 Get Quote

Thymidine 5'-Monophosphate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical structure, physicochemical

properties, biological significance, and experimental protocols related to Thymidine 5'-
monophosphate (dTMP). dTMP is a deoxyribonucleotide that serves as a fundamental

monomeric unit in the synthesis of deoxyribonucleic acid (DNA).

Precise Chemical Structure
Thymidine 5'-monophosphate, also known as deoxythymidine monophosphate (dTMP),

thymidylic acid, or 5'-Thymidylic acid, is a pyrimidine nucleotide. It is composed of a phosphate

group, a deoxyribose sugar, and the nucleobase thymine.[1] The phosphate group is esterified

to the 5'-hydroxyl group of the deoxyribose sugar.

Molecular Formula: C₁₀H₁₅N₂O₈P[2]

IUPAC Name: [(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl

dihydrogen phosphate[2]

CAS Number: 365-07-1[1]
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The precise chemical structure of Thymidine 5'-monophosphate is visualized in the diagram

below.
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Click to download full resolution via product page

Figure 1: Chemical structure of Thymidine 5'-monophosphate.

Quantitative Physicochemical Data
The following table summarizes key quantitative physicochemical properties of Thymidine 5'-
monophosphate.

Property Value Reference

Molar Mass 322.21 g/mol [2]

Melting Point >300 °C (for disodium salt)

pKa (Strongest Acidic) 1.23

pKa (Strongest Basic) -3.2

Solubility in Water Soluble

UV λmax 267 nm (at pH 7.0)

Biological Signaling and Significance
Thymidine 5'-monophosphate is a critical intermediate in the de novo and salvage pathways

of pyrimidine metabolism, which are essential for DNA synthesis and repair.[1]

De Novo Synthesis: In the de novo pathway, deoxyuridine monophosphate (dUMP) is

methylated by the enzyme thymidylate synthase to form dTMP. This reaction is a crucial step in

the synthesis of thymine-containing nucleotides.

Salvage Pathway: The salvage pathway recycles thymidine from the degradation of DNA.

Thymidine is phosphorylated by thymidine kinase to yield dTMP.[1]

Once synthesized, dTMP is further phosphorylated by thymidylate kinase to form

deoxythymidine diphosphate (dTDP), and subsequently by nucleoside diphosphate kinase to

form deoxythymidine triphosphate (dTTP). dTTP is one of the four deoxynucleoside

triphosphates used by DNA polymerases to synthesize DNA.
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The diagram below illustrates the central role of dTMP in these pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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